4-fluoro-3-iodobenzene-1-sulfonyl chloride
Overview
Description
4-Fluoro-3-iodobenzene-1-sulfonyl chloride, also known as FIBs, is a versatile and widely used reagent in organic synthesis. It is a colorless, volatile, and flammable liquid with a pungent odor. FIBs is used as a reagent in the synthesis of various compounds and is also used as a catalyst in the formation of carbon-carbon bonds. FIBs is an important reagent in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
4-fluoro-3-iodobenzene-1-sulfonyl chloride is used in organic synthesis for the preparation of various compounds. It is used as a catalyst in the formation of carbon-carbon bonds, and it is also used for the preparation of heterocyclic compounds, such as pyrroles, pyridines, and quinolines. This compound is also used in the synthesis of pharmaceuticals and agrochemicals. It has been used in the synthesis of a variety of drugs, including anticoagulants, antibiotics, and anti-inflammatory agents.
Mechanism of Action
The mechanism of action of 4-fluoro-3-iodobenzene-1-sulfonyl chloride involves the formation of a sulfonium ion intermediate. This intermediate then undergoes a nucleophilic substitution reaction with the desired organic compound. This reaction is facilitated by the presence of a base, such as potassium iodide, which serves to deprotonate the sulfonium ion.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects. However, it can be used in the synthesis of compounds that have various biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The major advantage of using 4-fluoro-3-iodobenzene-1-sulfonyl chloride in lab experiments is its ease of use and availability. It is a relatively inexpensive reagent and is readily available from chemical suppliers. Additionally, it is a relatively safe reagent to work with, as it is not highly toxic or flammable. However, this compound is a volatile liquid and must be stored in a cool and dry place. It must also be handled with care, as it is flammable and can cause skin irritation if it comes into contact with the skin.
Future Directions
The use of 4-fluoro-3-iodobenzene-1-sulfonyl chloride in organic synthesis is expected to continue to grow in the future. It is expected to be used in the synthesis of more complex compounds, such as peptides and peptidomimetics. Additionally, this compound is expected to be used in the synthesis of more drugs and agrochemicals. It may also be used in the synthesis of materials for use in nanotechnology and in the development of new materials for use in the medical field. Finally, this compound may be used in the development of new catalysts for use in green chemistry.
Synthesis Methods
4-fluoro-3-iodobenzene-1-sulfonyl chloride can be synthesized by the reaction of 4-fluorobenzene-1-sulfonyl chloride and potassium iodide in dimethylformamide (DMF). The reaction is carried out at a temperature of about 120°C for about 1 hour. The reaction produces a yellow-colored solution, which is then cooled and filtered to obtain the product. The product is then dried and stored in a cool and dry place.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-3-iodobenzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a 4-fluoro-3-iodobenzene molecule. This can be achieved through a series of reactions starting with the synthesis of 4-fluoro-3-iodobenzene, followed by the introduction of a sulfonyl group and subsequent conversion to the sulfonyl chloride.", "Starting Materials": [ "4-Fluoroiodobenzene", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium sulfite", "Thionyl chloride" ], "Reaction": [ "Step 1: Synthesis of 4-Fluoroiodobenzene", "4-Fluoronitrobenzene is reacted with potassium iodide and zinc in acetic acid to yield 4-fluoroiodobenzene.", "Step 2: Introduction of Sulfonyl Group", "4-Fluoroiodobenzene is reacted with sulfuric acid and sodium nitrite to yield 4-fluoro-3-nitrobenzenesulfonic acid.", "The nitro group is then reduced using hydrogen gas and palladium on carbon to yield 4-fluoro-3-aminobenzenesulfonic acid.", "Step 3: Conversion to Sulfonyl Chloride", "4-Fluoro-3-aminobenzenesulfonic acid is reacted with hydrochloric acid and sodium sulfite to yield 4-fluoro-3-sulfamoylbenzenesulfonic acid.", "The sulfamoyl group is then converted to the sulfonyl chloride using thionyl chloride." ] } | |
CAS RN |
1261827-78-4 |
Molecular Formula |
C6H3ClFIO2S |
Molecular Weight |
320.5 |
Purity |
95 |
Origin of Product |
United States |
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